Cas no 931-08-8 (1H-pyrazole-1-carboxamide)

1H-pyrazole-1-carboxamide structure
1H-pyrazole-1-carboxamide structure
Product Name:1H-pyrazole-1-carboxamide
CAS No:931-08-8
MF:C4H5N3O
MW:111.101999998093
CID:999389
PubChem ID:235303
Update Time:2025-04-20

1H-pyrazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1H-pyrazole-1-carboxamide
    • pyrazole-1-carboxamide
    • DTXSID20284284
    • GS 1192
    • AKOS006372445
    • InChI=1/C4H5N3O/c5-4(8)7-3-1-2-6-7/h1-3H,(H2,5,8
    • 931-08-8
    • CARZOLAMIDE
    • SCHEMBL1275
    • UNII-2PS88G4BF9
    • 2PS88G4BF9
    • Carboxamidopyrazole
    • 1-Pyrazolecarboxamide
    • NSC-36539
    • N-carbamoylpyrazole
    • NSC36539
    • DVLHGMFTRAFHPR-UHFFFAOYSA-N
    • Inchi: 1S/C4H5N3O/c5-4(8)7-3-1-2-6-7/h1-3H,(H2,5,8)
    • InChI Key: DVLHGMFTRAFHPR-UHFFFAOYSA-N
    • SMILES: O=C(N)N1C=CC=N1

Computed Properties

  • Exact Mass: 111.043261792g/mol
  • Monoisotopic Mass: 111.043261792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 60.9Ų
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